2-Toluoylglucosamine
Overview
Description
2-Toluoylglucosamine, also known as 2-Toluoylglucosamine, is a useful research compound. Its molecular formula is C14H19NO6 and its molecular weight is 297.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Toluoylglucosamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Toluoylglucosamine including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
63983-52-8 |
|---|---|
Product Name |
2-Toluoylglucosamine |
Molecular Formula |
C14H19NO6 |
Molecular Weight |
297.3 g/mol |
IUPAC Name |
2-methyl-N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]benzamide |
InChI |
InChI=1S/C14H19NO6/c1-8-4-2-3-5-9(8)14(21)15-10(6-16)12(19)13(20)11(18)7-17/h2-6,10-13,17-20H,7H2,1H3,(H,15,21)/t10-,11+,12+,13+/m0/s1 |
InChI Key |
CFAWZORRHFVWKU-UMSGYPCISA-N |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O |
SMILES |
CC1=CC=CC=C1C(=O)NC(C=O)C(C(C(CO)O)O)O |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(C=O)C(C(C(CO)O)O)O |
Other CAS RN |
63983-52-8 |
synonyms |
2-toluoylglucosamine o-toluoylglucosamine |
Origin of Product |
United States |
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